3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H8ClF2NOS/c16-13-12-9(18)5-3-7-11(12)21-14(13)15(20)19-10-6-2-1-4-8(10)17/h1-7H,(H,19,20)
• InChI Key: NFHZEGBWQBNHKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C3=C(C=CC=C3S2)F)Cl)F
• Molecular Formula: C15H8ClF2NOS
• Molecular Weight: 323.7 g/mol

Description

3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science.

Mechanism of Action

The mechanism of action of 3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide is not fully understood. However, it is believed to act through the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. It has also been shown to bind to the estrogen receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting HDAC activity. It has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various assays. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide. One potential direction is the development of more potent and selective HDAC inhibitors based on this compound. Another potential direction is the investigation of its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of more efficient synthesis methods and the investigation of its potential applications in material science are also areas of interest for future research.
Conclusion:
In conclusion, 3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide is a chemical compound with significant potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is necessary to fully understand its potential and to develop more efficient and selective compounds based on it.

Scientific Research Applications

3-chloro-4-fluoro-N-(2-fluorophenyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been used as a building block for the synthesis of other biologically active compounds.